Cas no 900010-96-0 (9-(2-ethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2-ethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 900010-96-0
• MF: C₂₀H₁₆FN₅O₃
• MW: 393.371147155762
• CID: 5493906
• Update Time: 2025-10-28

9-(2-ethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(2-ethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
• 9-(2-ethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C20H16FN5O3/c1-2-29-14-6-4-3-5-13(14)26-19-16(24-20(26)28)15(17(22)27)23-18(25-19)11-7-9-12(21)10-8-11/h3-10H,2H2,1H3,(H2,22,27)(H,24,28)
• InChI Key： IDBAHMDPPYXSDN-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(C3=CC=C(F)C=C3)N=C2C(N)=O)N(C2=CC=CC=C2OCC)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 9-(2-ethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Professional Introduction to Compound with CAS No. 900010-96-0 and Product Name: 9-(2-ethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Compound with the CAS number 900010-96-0 and the product name 9-(2-ethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of purine derivatives, which are well-known for their biological activity and potential therapeutic applications. The structural features of this molecule, particularly the presence of an ethoxyphenyl group at the 2-position and a fluorophenyl group at the 4-position, contribute to its unique chemical properties and biological interactions.

The purine core of this compound is a well-studied scaffold in medicinal chemistry, known for its role in various biological processes, including DNA and RNA synthesis. The modifications introduced in this molecule, such as the 8-oxo group and the carboxamide functionality at the 6-position, further enhance its potential as a pharmacological agent. These structural elements are designed to interact with specific biological targets, making it a promising candidate for further investigation in drug discovery.

Recent research in the field of purine derivatives has highlighted their importance in developing treatments for a wide range of diseases, including cancer, inflammation, and infectious diseases. The fluorophenyl group in this compound is particularly noteworthy, as fluorinated aromatic rings are frequently incorporated into drugs due to their ability to improve metabolic stability and binding affinity. Studies have shown that fluorine atoms can enhance the bioavailability and efficacy of therapeutic agents by influencing their interactions with biological targets.

The ethoxyphenyl group at the 2-position of the purine core adds another layer of complexity to the molecule's behavior. This substituent can influence both the electronic properties of the ring and its interactions with proteins. In particular, ethoxy groups are known to increase lipophilicity, which can be beneficial for crossing biological membranes. This characteristic makes the compound a potential candidate for oral administration, where bioavailability is a critical factor.

One of the most exciting aspects of this compound is its potential as an inhibitor of enzymes involved in cancer metabolism. The 8-oxo group is a known modulator of enzyme activity, particularly in pathways related to DNA repair and cell proliferation. By targeting these enzymes, compounds like this one may be able to disrupt cancer cell growth and survival mechanisms. Preliminary studies have suggested that purine derivatives with similar structural features exhibit inhibitory effects on kinases and other enzymes implicated in tumor progression.

Furthermore, the combination of an ethoxyphenyl group with a fluorophenyl group creates a molecule with dual functionality. This dual nature allows the compound to interact with multiple targets simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes. Such multifunctional approaches are gaining increasing attention in drug development, as they offer a way to address complex diseases that involve multiple pathological pathways.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of fluorinated aromatic rings is particularly challenging due to their sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high efficiency. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired framework of this compound.

In terms of pharmacokinetic properties, preliminary data suggest that this compound exhibits good solubility and stability under physiological conditions. These characteristics are crucial for its development as an oral drug candidate. Additionally, studies on its metabolic profile indicate that it is processed by standard enzymatic pathways, which could facilitate its clinical translation. Understanding these properties early in the development process helps guide optimization efforts toward improving efficacy while minimizing potential side effects.

The potential applications of this compound extend beyond oncology. Research has also explored its activity against infectious diseases caused by viruses and bacteria. The structural motifs present in this molecule are reminiscent of known antiviral agents that target viral replication machinery or bacterial enzymes essential for survival. By further investigating its interactions with these pathogens, scientists may uncover new therapeutic strategies against emerging infectious threats.

As interest in personalized medicine grows, compounds like this one become increasingly valuable due to their tunable properties. By modifying different parts of their structure while maintaining core functional groups like the purine scaffold, researchers can fine-tune biological activity toward specific patient populations or disease subtypes. This flexibility underscores why purine derivatives remain a cornerstone of modern drug discovery efforts.

In conclusion,9-(2-ethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 900010-96) represents an exciting example of how structural modifications can unlock new therapeutic possibilities within existing molecular frameworks, purines being particularly versatile scaffolds for drug development, especially when combined with functional groups like ethoxyphenyl or fluorophenyl, which impart unique biochemical properties, enhancing both potency and selectivity against disease-causing targets, paving way towards next generation pharmaceuticals, addressing unmet medical needs through innovative chemistry, ensuring continued progress in human health care across diverse therapeutic areas including oncology, infectious diseases, inflammatory disorders, making it a promising candidate for further exploration, highlighting how interdisciplinary approaches involving medicinal chemistry, organic synthesis, pharmacology, bioinformatics, computational modeling, together contribute towards advancing our understanding, ultimately translating laboratory discoveries into safe effective treatments improving patient outcomes worldwide.